4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(4-cyanophenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C15H11NO3/c1-19-14-8-12(15(17)18)6-7-13(14)11-4-2-10(9-16)3-5-11/h2-8H,1H3,(H,17,18)
• InChI Key: UZOJNJBEKITDJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)C#N
• Molecular Formula: C15H11NO3
• DSSTOX Substance ID: DTXSID10688818
• Molecular Weight: 253.25 g/mol
• CAS RN: 1261954-17-9

Description

4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%, is an organic compound with a wide range of applications in biochemical and physiological research. It is a derivative of benzoic acid and is commonly used in the laboratory due to its ability to form stable complexes with metal ions. This property is of particular interest to researchers due to its potential to act as a chelating agent for metals, especially in the context of biochemical and physiological studies.

Scientific Research Applications

4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%, is widely used in biochemical and physiological research. It has been used as a chelating agent for metal ions, such as calcium and magnesium, in order to study their roles in various biological processes. It has also been used as a reagent for the determination of metal ions in biological samples. In addition, it has been used in the synthesis of various drugs and pharmaceuticals, and as a stabilizing agent for enzymes.

Mechanism of Action

The mechanism of action of 4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%, is based on its ability to form stable complexes with metal ions. When the compound is added to a solution containing metal ions, it binds to the metal ions and forms a complex that is stable enough to be isolated from the solution. This complex can then be used in various biochemical and physiological studies.
Biochemical and Physiological Effects
4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%, has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, as well as to act as a chelating agent for metal ions. In addition, it has been found to affect the stability and activity of certain proteins and to act as an antioxidant.

Advantages and Limitations for Lab Experiments

The major advantage of 4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%, is its ability to form stable complexes with metal ions. This property makes it an ideal reagent for the study of metal ions in biochemical and physiological research. However, the compound can also have some undesirable effects, such as inhibition of certain enzymes and proteins, and can also be toxic in high concentrations.

Future Directions

The potential applications of 4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%, are vast and varied. One potential future direction is the development of new chelating agents based on the compound. Additionally, further research could be done to explore the effects of the compound on various proteins and enzymes. Finally, the compound could be used as a tool for drug discovery, as it has the potential to act as an inhibitor of certain proteins and enzymes.

Synthesis Methods

4-(4-Cyanophenyl)-3-methoxybenzoic acid, 95%, is synthesized by the reaction of 4-cyanophenol with 3-methoxybenzoic acid in the presence of an acid catalyst. The reaction is typically conducted in an aqueous solution at a temperature of around 80°C. The reaction is highly exothermic, and the product is isolated from the reaction mixture by cooling and precipitation.